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Introduction
Sodium orthosilicate (Na₄SiO₄) is a versatile inorganic compound that plays a crucial role in

the formulation of passive fire protection (PFP) materials.[1][2] Its efficacy as a fire retardant

stems from its ability to form a non-combustible, insulating char layer upon exposure to high

temperatures. This document provides detailed application notes, experimental protocols, and

quantitative data on the use of sodium orthosilicate in PFP systems. The information is

intended for researchers, scientists, and professionals involved in the development and

evaluation of fire-resistant materials.

Mechanism of Action
The primary fire-protective mechanism of sodium orthosilicate is its endothermic

decomposition and subsequent formation of a stable, insulating silica-based barrier. When

heated, hydrated sodium orthosilicate releases water vapor, which has a cooling effect and

dilutes flammable gases.[3] Concurrently, it undergoes a series of chemical reactions to form a

foamed, glassy char that insulates the underlying material from the heat of the fire, thereby

slowing down combustion and structural failure.[4]
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A key reaction involves the interaction of hydrated sodium orthosilicate with carbon dioxide,

which can be present in the atmosphere or produced during combustion. This reaction leads to

the formation of silica gel, sodium carbonate, and steam, contributing to the intumescent and

fire-resistant properties.[5]

Applications in Passive Fire Protection
Sodium orthosilicate is utilized in a variety of passive fire protection applications, including:

Intumescent Coatings: These coatings are designed to swell and form a protective char

when exposed to heat. Sodium orthosilicate can be a key component in these

formulations, contributing to the formation of a robust and insulating barrier.[6][7][8]

Fire-Resistant Boards and Panels: Sodium orthosilicate can be used as a binder in the

production of fire-resistant boards and panels, often in combination with other materials like

vermiculite or perlite.

Treatment of Cellulosic Materials: Wood and other cellulosic materials can be impregnated

with sodium orthosilicate solutions to enhance their fire resistance.[4] The treatment

reduces flame spread and smoke production.[4]

Firestop Systems: In firestop systems used to seal openings and joints in fire-rated walls and

floors, sodium orthosilicate-based materials can be employed to prevent the passage of

fire and smoke.

Quantitative Data on Fire Performance
The following tables summarize quantitative data from studies on materials containing sodium

silicates. It is important to note that much of the available literature refers to "sodium silicate"

without specifying the exact form (ortho, meta, etc.). The data presented here is intended to be

representative of the performance of silicate-based fire retardants.

Table 1: Fire Resistance of Wood Treated with Sodium Silicate
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Concentration of Sodium Silicate Solution Observations during Flame Test

400 g/kg

Bubbled up and became crusty, providing a

physical barrier against flame spread. Greatest

fire retardancy observed at this concentration.[4]

40 g/kg
Reduced flame propagation compared to

untreated controls.[4]

4 g/kg
Some fire retardant effect, but less pronounced

than at higher concentrations.[4]

Untreated Control Rapid flame propagation.[4]

Table 2: Performance of an Inorganic Intumescent Coating Containing Sodium Silicate

Test Parameter Result

Substrate Steel

Flame Temperature >1000 °C

Backside Temperature after 1 hour 387.1 °C[9]

Backside Temperature after 3 hours 506.3 °C[9]

Expansion Ratio
4.7 times higher than neat sodium silicate

matrix[9]

Experimental Protocols
Detailed methodologies for key experiments are provided below. These protocols are based on

established standards and are adapted for the evaluation of materials containing sodium
orthosilicate.

Fire Resistance Test (ASTM E119)
Objective: To evaluate the duration for which a material or assembly can withstand a standard

fire exposure.
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Apparatus:

A large-scale vertical or horizontal furnace capable of following the standard time-

temperature curve specified in ASTM E119.

Thermocouples for monitoring furnace and unexposed surface temperatures.

Loading equipment for applying a structural load to the test specimen, if required.

Procedure:

Specimen Preparation: The test specimen (e.g., a wall, floor, or coated steel column) is

constructed to be representative of its intended end-use. For coatings, the sodium
orthosilicate-based formulation is applied to the substrate at a specified thickness and

allowed to cure according to the manufacturer's instructions.

Instrumentation: Thermocouples are placed on the unexposed face of the specimen to

monitor temperature rise.

Test Execution: The specimen is installed in the furnace. For load-bearing elements, the

specified load is applied. The furnace is ignited, and the temperature is controlled to follow

the ASTM E119 time-temperature curve.

Data Collection: Furnace and unexposed surface temperatures are recorded throughout the

test. Observations of any flaming, smoke, or structural deformation are also noted.

Endpoint Criteria: The test is terminated when one of the following failure criteria is reached:

The average temperature on the unexposed surface rises more than 250°F (139°C) above

the initial temperature.

A single thermocouple on the unexposed surface registers a temperature more than 325°F

(181°C) above the initial temperature.

Passage of flame or hot gases through the specimen.

Failure to sustain the applied load.
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Reporting: The fire resistance rating is reported as the time (in hours) at which the first failure

criterion was met.

Cone Calorimetry (ASTM E1354)
Objective: To measure the heat release rate (HRR), smoke production, and other flammability

characteristics of a material when exposed to a controlled level of radiant heat.

Apparatus:

Cone calorimeter, consisting of a conical radiant heater, a load cell for measuring mass loss,

an ignition source, and a gas analysis system.

Procedure:

Specimen Preparation: A small-scale specimen (typically 100 mm x 100 mm) of the material

containing sodium orthosilicate is prepared.

Test Setup: The specimen is placed on the load cell beneath the conical heater. The desired

heat flux is set (e.g., 35 or 50 kW/m²).

Test Execution: The test is initiated, and the specimen is exposed to the radiant heat. A spark

igniter is used to ignite the pyrolysis gases.

Data Collection: The following parameters are continuously measured and recorded:

Heat release rate (HRR)

Time to ignition

Mass loss rate

Smoke production rate

CO and CO₂ production

Analysis: The collected data is analyzed to determine key flammability metrics such as peak

heat release rate (pHRR), total heat released (THR), and specific extinction area (SEA) for
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smoke.

Limiting Oxygen Index (LOI) Test (ISO 4589)
Objective: To determine the minimum concentration of oxygen in an oxygen/nitrogen mixture

that will just support flaming combustion of a material.

Apparatus:

LOI apparatus, consisting of a vertical glass chimney, a sample holder, and a system for

controlling and measuring the oxygen and nitrogen flow rates.

Procedure:

Specimen Preparation: A small, vertically oriented specimen of the material is prepared

according to the standard.

Test Execution: The specimen is placed in the glass chimney. A mixture of oxygen and

nitrogen is introduced at the bottom of the chimney. The top of the specimen is ignited with a

pilot flame.

Oxygen Adjustment: The oxygen concentration in the gas mixture is systematically varied.

The concentration is increased if the flame extinguishes and decreased if it continues to

burn.

Endpoint Determination: The LOI is the minimum oxygen concentration, expressed as a

volume percentage, at which the specimen just supports flaming combustion for a specified

period or over a specified length.

Visualizations
Chemical Reaction Pathway
The following diagram illustrates the chemical reaction of hydrated sodium orthosilicate with

carbon dioxide, a key process in the formation of the protective silica layer.
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Reactants

Products

Hydrated Sodium Orthosilicate
(Na₄SiO₄·nH₂O)

Silica Gel
(SiO₂)

+ CO₂ (from fire/air)

Sodium Carbonate
(Na₂CO₃)

Steam
(H₂O)

- Heat

Carbon Dioxide
(CO₂)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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